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Compound of Interest

Compound Name: p53 Activator 12

Cat. No.: B12365203

Get Quote

Essential Safety and Handling Guide for p53
Activator 12
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling p53
Activator 12 (also known as compound 510B). The following procedural guidance is intended

to ensure the safe handling, storage, and disposal of this potent research compound. By

adhering to these protocols, you can minimize risks and maintain a safe laboratory

environment.

Summary of Key Information
The following table summarizes critical information for p53 Activator 12. It is imperative to

consult the official Safety Data Sheet (SDS) from your supplier for comprehensive details.
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Parameter Information Source

Chemical Name
p53 Activator 12 (compound

510B)
[1]

CAS Number 2746374-04-7 [1]

Molecular Formula C28H35F3N8O2 [1]

Molecular Weight 572.63 g/mol [1]

Primary Function

Potent p53 activator; binds to

mutant p53 and restores its

DNA binding ability.

[1]

Shipping Condition

Shipped at room temperature

in the continental US;

conditions may vary for other

locations.

[1]

Storage

Store according to the

recommendations on the

Certificate of Analysis.

[1]

Personal Protective Equipment (PPE)
A specific Safety Data Sheet (SDS) for p53 Activator 12 was not found during the search. The

following PPE recommendations are based on general best practices for handling potent,

powdered chemical compounds in a research laboratory setting.
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PPE Category Recommended Equipment Rationale

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects eyes from splashes or

airborne particles.

Hand Protection
Compatible chemical-resistant

gloves (e.g., nitrile).

Prevents skin contact with the

compound.

Body Protection Laboratory coat.
Protects skin and personal

clothing from contamination.

Respiratory Protection

Use in a well-ventilated area. A

fume hood is recommended,

especially when handling the

powdered form.

Minimizes inhalation of the

compound.

Operational Plan: Handling and Storage
Adherence to proper handling and storage protocols is crucial for maintaining the integrity of

p53 Activator 12 and ensuring laboratory safety.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly. Prepare the

workspace by ensuring it is clean and uncluttered. If possible, work within a chemical fume

hood to minimize inhalation exposure.

Weighing: When weighing the powdered compound, do so in a designated area with minimal

air currents, preferably within a fume hood or a balance enclosure.

Dissolving: Follow the instructions on the product's Certificate of Analysis for solvent

recommendations and concentration guidelines. Add the solvent to the vial containing the

compound slowly to avoid splashing.

Aliquoting: If necessary, create single-use aliquots to avoid repeated freeze-thaw cycles,

which could affect the compound's stability.
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Spill Management: In case of a spill, isolate the area. For a small spill of the powdered form,

gently cover it with a damp paper towel to avoid creating dust, then wipe it up. For a liquid

spill, absorb it with an inert material (e.g., vermiculite, sand). Clean the spill area with an

appropriate solvent and dispose of all contaminated materials as hazardous waste.

Storage Plan
Short-Term Storage: For immediate use, store the compound as recommended on the

Certificate of Analysis, which may be at room temperature for brief periods.[1]

Long-Term Storage: For long-term storage, follow the specific temperature and atmospheric

conditions outlined in the product documentation. This often involves refrigeration or freezing

in a tightly sealed container.

Disposal Plan
Proper disposal of p53 Activator 12 and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Waste Identification: All materials that have come into contact with p53 Activator 12,

including unused compound, contaminated PPE, and empty containers, should be

considered chemical waste.

Waste Segregation: Segregate the waste into appropriate, clearly labeled containers. Do not

mix with other types of waste unless instructed to do so by your institution's environmental

health and safety (EHS) office.

Container Disposal: Empty containers should be rinsed with an appropriate solvent three

times. The rinsate should be collected and disposed of as chemical waste.

Final Disposal: All waste must be disposed of in accordance with local, state, and federal

regulations. Contact your institution's EHS office for specific guidance on hazardous waste

disposal procedures.

Signaling Pathway of p53 Activator 12
p53 Activator 12 functions by restoring the normal tumor-suppressing activity of mutated p53

protein.[1] The diagram below illustrates the proposed mechanism of action.
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Caption: Mechanism of p53 Activator 12 in restoring mutant p53 function.
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This procedural guide is intended to supplement, not replace, the comprehensive information

provided in the official Safety Data Sheet (SDS) and your institution's safety protocols. Always

prioritize safety and consult with your EHS department for any specific questions or concerns.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Personal protective equipment for handling p53
Activator 12]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12365203/docs#personal-protective-equipment-for-
handling-p53-activator-12]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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